Cas no 2229248-73-9 (3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanoic acid)

• Product Name: 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanoic acid
• CAS No: 2229248-73-9
• MF: C₁₀H₁₁NO₆
• MW: 241.197443246841
• CID: 6058494
• PubChem ID: 165881655
• Update Time: 2025-10-30

3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanoic acid
• 2229248-73-9
• EN300-1764425

• Inchi： 1S/C10H11NO6/c1-17-9-4-6(8(12)5-10(13)14)2-3-7(9)11(15)16/h2-4,8,12H,5H2,1H3,(H,13,14)
• InChI Key： FLNPUJCGLHEFQF-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1C=CC(=C(C=1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.05863707g/mol
• Monoisotopic Mass: 241.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 113Ų

Additional information on 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanoic acid

Introduction to 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanoic acid (CAS No. 2229248-73-9)

3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229248-73-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a hydroxy group and a nitro-substituted aromatic ring, exhibits unique structural and functional properties that make it a valuable candidate for various synthetic applications and potential therapeutic uses.

The molecular structure of 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanoic acid consists of a propanoic acid backbone modified with a 3-methoxy-4-nitrophenyl side chain. This arrangement imparts distinct chemical reactivity, making it suitable for further derivatization and functionalization in drug design and material science. The presence of both hydroxyl and nitro functional groups allows for diverse interactions with biological targets, which is a critical factor in medicinal chemistry.

In recent years, the interest in 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanoic acid has been fueled by its potential role in developing novel therapeutic agents. Researchers have been exploring its pharmacological properties, particularly in the context of anti-inflammatory, antioxidant, and anticancer applications. The nitro group, while reactive, can be further reduced to an amine under controlled conditions, leading to the formation of pharmacologically active amines that may exhibit enhanced bioavailability and target specificity.

One of the most compelling aspects of 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanoic acid is its versatility in synthetic chemistry. The compound serves as an intermediate in the synthesis of more complex molecules, including heterocyclic derivatives and peptidomimetics. These derivatives are of particular interest in drug discovery due to their ability to mimic natural bioactive peptides while avoiding issues related to immunogenicity.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanoic acid for biological activity. Machine learning models have been trained to predict binding affinities and interactions with target proteins, allowing researchers to prioritize promising candidates for experimental validation. This approach has significantly accelerated the drug discovery process, reducing the time and resources required to identify lead compounds.

The synthesis of 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanoic acid presents both challenges and opportunities. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent innovations in catalytic methods have opened new avenues for more streamlined synthesis. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the aromatic side chain efficiently.

In addition to its pharmaceutical applications, 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanoic acid has shown promise in material science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry and as a ligand in catalytic systems. These applications are particularly relevant in the development of green chemistry initiatives, where sustainable materials are prioritized.

The toxicological profile of 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanoic acid is another area of active investigation. While preliminary studies suggest that the compound is relatively stable under physiological conditions, further research is needed to fully understand its metabolic fate and potential long-term effects. Collaborative efforts between synthetic chemists and toxicologists are essential to ensure that this compound can be safely utilized in both research and commercial applications.

The future direction of research on 3-hydroxy-3-(3-methoxy-4-nitrophenyl)propanoic acid appears promising, with several exciting avenues for exploration. One such avenue is the development of prodrugs based on this scaffold, which could enhance solubility or target specificity upon administration. Additionally, exploring its role in nanotechnology could lead to novel drug delivery systems that improve therapeutic outcomes.

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